N-[2-(dimethylamino)-2-phenylethyl]-2-(furan-2-yl)quinoline-4-carboxamide

• IUPAC Name: N-[2-(dimethylamino)-2-phenylethyl]-2-(furan-2-yl)quinoline-4-carboxamide
• InChI: InChI=1S/C24H23N3O2/c1-27(2)22(17-9-4-3-5-10-17)16-25-24(28)19-15-21(23-13-8-14-29-23)26-20-12-7-6-11-18(19)20/h3-15,22H,16H2,1-2H3,(H,25,28)
• InChI Key: BHKPVOOTZZBNHN-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(CNC(=O)C1=CC(=NC2=CC=CC=C21)C3=CC=CO3)C4=CC=CC=C4
• Molecular Formula: C24H23N3O2
• Molecular Weight: 385.5 g/mol
• Solubility: 33.9 [ug/mL] (The mean of the results at pH 7.4)

Description

N-[2-(dimethylamino)-2-phenylethyl]-2-(furan-2-yl)quinoline-4-carboxamide, commonly known as DMFQ, is a chemical compound that has been extensively studied for its potential applications in scientific research. DMFQ belongs to the quinoline family of compounds and has a unique structure that allows it to interact with biological systems in a specific manner.

Mechanism of Action

The mechanism of action of DMFQ is complex and not fully understood. DMFQ has been shown to interact with various proteins, including ion channels, enzymes, and receptors. DMFQ is thought to bind to a specific site on these proteins, leading to changes in their activity. DMFQ has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
DMFQ has been shown to have several biochemical and physiological effects. In cancer cells, DMFQ has been shown to inhibit cell proliferation and induce apoptosis. In neurons, DMFQ has been shown to modulate the activity of ion channels, leading to changes in neurotransmitter release and nerve impulse transmission. DMFQ has also been shown to have anti-inflammatory effects in vitro and in vivo.

Advantages and Limitations for Lab Experiments

DMFQ has several advantages for lab experiments, including its specificity and potency. DMFQ has been shown to interact with specific proteins, making it a useful tool for studying their function. DMFQ is also potent, allowing for the use of lower concentrations in experiments. However, DMFQ has some limitations, including its potential toxicity and lack of selectivity for certain proteins.

Future Directions

There are several future directions for the study of DMFQ. One area of research is the development of DMFQ analogs with improved properties, such as increased selectivity or reduced toxicity. Another area of research is the identification of the specific proteins that DMFQ interacts with, which could lead to the discovery of new drug targets. Additionally, the use of DMFQ in combination with other drugs or therapies could be explored for potential synergistic effects.
Conclusion
In conclusion, DMFQ is a promising compound with potential applications in various scientific research fields. Its unique structure and mechanism of action make it a useful tool for studying biological systems. While there are still many unanswered questions regarding DMFQ, continued research into its properties and applications could lead to important discoveries in the future.

Synthesis Methods

The synthesis of DMFQ involves the reaction of 2-(furan-2-yl)quinoline-4-carboxylic acid with N,N-dimethylethylenediamine and paraformaldehyde. The reaction proceeds under reflux conditions in the presence of a catalyst such as p-toluenesulfonic acid. The resulting product is DMFQ, which is obtained after purification using column chromatography.

Scientific Research Applications

DMFQ has been studied for its potential applications in various scientific research fields, including cancer research, neuroscience, and drug discovery. DMFQ has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential anti-cancer agent. In neuroscience, DMFQ has been studied for its ability to modulate the activity of ion channels, which are important for the transmission of nerve impulses. DMFQ has also been used as a tool for drug discovery, as it can be modified to create analogs with different properties.